molecular formula C15H22N2 B8379699 3-benzyl-N-methyl-3-azabicyclo[3.2.1]octan-8-amine

3-benzyl-N-methyl-3-azabicyclo[3.2.1]octan-8-amine

Cat. No. B8379699
M. Wt: 230.35 g/mol
InChI Key: DVTMMXLIROMMOX-UHFFFAOYSA-N
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Description

3-benzyl-N-methyl-3-azabicyclo[3.2.1]octan-8-amine is a useful research compound. Its molecular formula is C15H22N2 and its molecular weight is 230.35 g/mol. The purity is usually 95%.
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properties

Product Name

3-benzyl-N-methyl-3-azabicyclo[3.2.1]octan-8-amine

Molecular Formula

C15H22N2

Molecular Weight

230.35 g/mol

IUPAC Name

3-benzyl-N-methyl-3-azabicyclo[3.2.1]octan-8-amine

InChI

InChI=1S/C15H22N2/c1-16-15-13-7-8-14(15)11-17(10-13)9-12-5-3-2-4-6-12/h2-6,13-16H,7-11H2,1H3

InChI Key

DVTMMXLIROMMOX-UHFFFAOYSA-N

Canonical SMILES

CNC1C2CCC1CN(C2)CC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of sodium cyanoborohydride (35.0 g, 0.557 mol) and zinc chloride (37.9 g, 0.278 mol) in methanol (500 mL) was added dropwise to a mechanically stirred mixture of 3-benzyl-3-azabicyclo[3.2.1]octan-8-one (Preparation A; 120 g, 0.557 mol) and methylamine hydrochloride (151 g, 2.23 mol) in methanol (1.0 L) at 25° C. under nitrogen. After 2.5 h of stirring, 6 N NaOH (90 mL) was added dropwise. The mixture was filtered through a pad of Celite®, washing with methanol (500 mL). The filtrate was concentrated in vacuo. Water (500 mL) was added, and the aqueous mixture was extracted with ethyl acetate (3×500 mL). The combined organic extracts were dried (Na2SO4), and concentrated in vacuo. The residue was chromatographed, eluting with methanol dichloromethane (1:10), to afford 63.0 g (49%) of the sub-title compound as a solid.
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35 g
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500 mL
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37.9 g
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0 (± 1) mol
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151 g
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90 mL
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1 L
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Yield
49%

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